Cas no 74972-79-5 (6-chloro-7-ethyl-7H-Purine)

• Product Name: 6-chloro-7-ethyl-7H-Purine
• CAS No: 74972-79-5
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 1117078
• PubChem ID: 14000637
• Update Time: 2025-04-24

6-chloro-7-ethyl-7H-Purine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-ethyl-7H-Purine
• SCHEMBL2063606
• 74972-79-5
• 6-chloro-7-ethylpurine

• Inchi： 1S/C7H7ClN4/c1-2-12-4-11-7-5(12)6(8)9-3-10-7/h3-4H,2H2,1H3
• InChI Key： QNWWPYQXXWKSSU-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N=CN2CC

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.6Ų

Additional information on 6-chloro-7-ethyl-7H-Purine

6-Chloro-7-Ethyl-7H-Purine: A Comprehensive Overview

The compound 6-Chloro-7-Ethyl-7H-Purine (CAS NO 74972-79-5) is a synthetic purine derivative that has garnered significant attention in the field of biomedical research and pharmaceutical development. This molecule belongs to the family of purine analogs, which are known for their diverse biological activities and potential applications in therapeutic interventions.

Purines, such as Adenine and Guanine, are fundamental building blocks of nucleic acids (DNA and RNA) and play crucial roles in various cellular processes. The modification of purine structures to create analogs like 6-Chloro-7-Ethyl-7H-Purine allows scientists to explore new avenues for drug design and biological investigations.

The structure of 6-Chloro-7-Ethyl-7H-Purine features a chlorine atom at the 6-position and an ethyl group attached to the 7-position of the purine ring. This specific substitution pattern introduces unique pharmacokinetic properties and biological activity, making it a valuable compound for in vitro and in vivo studies.

Recent advancements in medicinal chemistry have highlighted the potential of purine derivatives as anticancer agents, immunomodulators, and nucleoside analogs. The incorporation of halogens (such as chlorine) into these structures has been shown to enhance their selectivity and potency in targeting specific biological pathways.

One of the key areas of research involving 6-Chloro-7-Ethyl-7H-Purine is its role as a template molecule for the development of novel anti-tumor drugs. The compound's ability to interfere with DNA synthesis and cell proliferation makes it a promising candidate for cancer chemotherapy.

Additionally, 6-Chloro-7-Ethyl-7H-Purine has been studied for its potential as an immunomodulatory agent. Purine analogs are known to influence the activity of lymphocytes, making them attractive candidates for the treatment of autoimmune diseases and inflammatory conditions.

Recent studies have also explored the metabolic stability and toxicological profile of 6-Chloro-7-Ethyl-7H-Purine. These investigations are crucial for understanding its pharmacokinetics and safety in potential therapeutic applications.

Furthermore, the compound's structural features make it a useful tool for nucleoside analog research. Nucleoside analogs are widely used as antiviral agents, particularly in the treatment of HIV/AIDS and other viral infections.

In summary, 6-Chloro-7-Ethyl-7H-Purine (CAS NO 74972-79-5) represents a significant advancement in the field of purine chemistry. Its unique structure and biological properties position it as a valuable asset for drug discovery and biomedical research.